Cas no 94856-25-4 (Aberchrome 670)

• Product Name: Aberchrome 670
• CAS No: 94856-25-4
• MF: C₂₂H₂₄O₄
• MW: 352.423566818237
• CID: 811569
• PubChem ID: 253660806
• Update Time: 2025-05-19

Aberchrome 670 Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,3-[1-(2,5-dimethyl-3-furanyl)ethylidene]dihydro-4-tricyclo[3.3.1.13,7]decylidene-,(3E)- (9CI)
• Aberchrome 670
• (E)-3-(Adamantan-2-ylidene)-4-[1-(2,5-dimethyl-3-furyl)ethylidene]dihydro-2,5-furandione
• (3E)-3-[1-(2,5-Dimethyl-3-furanyl)ethylidene]dihydro-4-tricyclo[3.3.1.1(3,7)]decylidene-2,5-furandione
• 2-[(E)-1-(2,5-Dimethylfuran-3-yl)ethylidene]-3-(adamantan-2-ylidene)succinic anhydride
• (4E)-3-(2-adamantylidene)-4-[1-(2,5-dimethylfuran-3-yl)ethylidene]oxolane-2,5-dione
• 94856-25-4
• SCHEMBL20507369
• (E)-3-((1r,3r,5R,7S)-Adamantan-2-ylidene)-4-(1-(2,5-dimethylfuran-3-yl)ethylidene)dihydrofuran-2,5-dione
• T71489
• A2869
• (E)-3-(adamantan-2-ylidene)-4-(1-(2,5-dimethylfuran-3-yl)ethylidene)dihydrofuran-2,5-dione

• MDL： A151189
• Inchi： 1S/C22H24O4/c1-10-4-17(12(3)25-10)11(2)18-20(22(24)26-21(18)23)19-15-6-13-5-14(8-15)9-16(19)7-13/h4,13-16H,5-9H2,1-3H3/b18-11+,20-19-
• InChI Key： OOVNPWVABCFZRY-DEXYNKJMSA-N
• SMILES： O1C(/C(=C(\C)/C2C=C(C)OC=2C)/C(C1=O)=C1C2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 352.16700
• Monoisotopic Mass: 352.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 4.9

Experimental Properties

• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179.0 to 183.0 deg-C
• Boiling Point: 499.0±45.0 °C at 760 mmHg
• Flash Point: 255.6±28.7 °C
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
• PSA: 56.51000
• LogP: 4.50600
• λmax: 515(Toluene)(lit.)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Aberchrome 670 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Aberchrome 670

Comprehensive Guide to Aberchrome 670 (CAS No. 94856-25-4): Properties, Applications, and Industry Insights

Aberchrome 670 (CAS No. 94856-25-4) is a highly specialized photochromic compound renowned for its unique light-responsive properties. This organic molecule belongs to the class of fulgide derivatives, which exhibit reversible color changes upon exposure to specific wavelengths of light. The compound's ability to switch between distinct molecular states makes it invaluable in advanced optical materials and smart coating technologies.

Recent advancements in photoresponsive materials have sparked renewed interest in Aberchrome 670, particularly for applications requiring precise light control. Researchers are exploring its potential in molecular switches, optical data storage, and light-sensitive sensors. The compound's thermal stability and fatigue resistance set it apart from other photochromic materials, addressing key challenges in durable photonic devices.

The molecular mechanism of Aberchrome 670 involves a cyclization reaction when exposed to UV light (typically 300-400 nm), transforming from a colorless or pale yellow form to a deeply colored state. This transition reverses either thermally or through visible light exposure. Such bidirectional photochromism makes it particularly useful for rewritable media and optical switches where multiple write-erase cycles are required.

In the context of current green chemistry trends, Aberchrome 670 presents advantages as a solvent-free or low-solvent processable material. Its compatibility with polymer matrices enables development of energy-efficient smart windows that automatically adjust transparency based on sunlight intensity. This application aligns with growing demand for building-integrated photonics and sustainable architecture solutions.

From a commercial perspective, Aberchrome 670 finds applications in security printing, where its reversible color change serves as an advanced anti-counterfeiting feature. The pharmaceutical industry utilizes its photochromic properties in light-activated drug delivery systems, while the electronics sector explores its potential in next-generation displays requiring low power consumption.

Recent patent analyses reveal increasing innovation around Aberchrome 670 derivatives, particularly for nanoscale optical devices. Modified versions with enhanced quantum yield and switching speed are being developed for high-density data storage applications. These advancements address the industry's need for materials capable of supporting tera-scale information storage technologies.

Quality control parameters for Aberchrome 670 typically focus on isomeric purity, photochemical conversion efficiency, and thermal reversion kinetics. Advanced analytical techniques like HPLC-MS and time-resolved spectroscopy are employed to verify performance characteristics. Proper storage conditions (typically cool, dark environments) ensure optimal shelf life and consistent performance.

Environmental and safety considerations for Aberchrome 670 emphasize its classification as a non-hazardous material under normal handling conditions. However, standard laboratory precautions apply during synthesis or formulation processes. The compound's low ecotoxicity profile makes it attractive for environmentally conscious applications compared to some inorganic photochromic alternatives.

Future research directions for Aberchrome 670 include integration with flexible electronics and wearable photonic devices. The development of water-compatible derivatives could expand its use in biomedical imaging and aqueous-phase sensors. Additionally, combining its photochromic properties with conductive polymers may enable novel optoelectronic devices with dual functionality.

For researchers and industry professionals seeking high-purity Aberchrome 670, critical selection criteria include batch-to-batch consistency, documented performance data, and supplier expertise in photochromic compounds. Proper characterization should include absorption spectra documentation for both colored and uncolored states, along with cyclability test results under relevant conditions.